Cas no 94247-62-8 (Naphthalene,sec-eicosyl- (9CI))
94247-62-8 structure
Product Name:Naphthalene,sec-eicosyl- (9CI)
Naphthalene,sec-eicosyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,sec-eicosyl- (9CI)
- sec-icosylnaphthalene
- 135585-40-9
- EINECS 304-231-0
- 94247-62-8
- Naphthalene, (1-methylnonadecyl)-
- DTXSID10915914
- 1-(ICOSAN-2-YL)NAPHTHALENE
-
- Inchi: 1S/C30H48/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-27(2)29-26-21-24-28-23-19-20-25-30(28)29/h19-21,23-27H,3-18,22H2,1-2H3
- InChI Key: IIIXUNDSGHWXBK-UHFFFAOYSA-N
- SMILES: C(CCC(C)C1C=CC=C2C=CC=CC=12)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 408.376
- Monoisotopic Mass: 408.376
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 13.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: 近乎于白色至奶油色结晶粉末
- Density: 0.899
- Boiling Point: 510.8°Cat760mmHg
- Flash Point: 301.3°C
- Refractive Index: 1.515
Naphthalene,sec-eicosyl- (9CI) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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